Cas no 2138276-56-7 (2H-Thiopyran-2-ethanol, tetrahydro-β,β-dimethyl-, 1,1-dioxide)

• Product Name: 2H-Thiopyran-2-ethanol, tetrahydro-β,β-dimethyl-, 1,1-dioxide
• CAS No: 2138276-56-7
• MF: C₉H₁₈O₃S
• MW: 206.302422046661
• CID: 5261060
• PubChem ID: 165441406
• Update Time: 2025-07-18

2H-Thiopyran-2-ethanol, tetrahydro-β,β-dimethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-2-ethanol, tetrahydro-β,β-dimethyl-, 1,1-dioxide
• EN300-381853
• 2138276-56-7
• 2-(1-hydroxy-2-methylpropan-2-yl)-1lambda6-thiane-1,1-dione

• Inchi： 1S/C9H18O3S/c1-9(2,7-10)8-5-3-4-6-13(8,11)12/h8,10H,3-7H2,1-2H3
• InChI Key： ZURQNTFGQILLAK-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CO)S(=O)(=O)CCCC1

Computed Properties

• Exact Mass: 206.09766561g/mol
• Monoisotopic Mass: 206.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 377.2±15.0 °C(Predicted)
• pka: 14.70±0.10(Predicted)

Additional information on 2H-Thiopyran-2-ethanol, tetrahydro-β,β-dimethyl-, 1,1-dioxide

Introduction to 2H-Thiopyran-2-ethanol, tetrahydro-β,β-dimethyl-, 1,1-dioxide (CAS No. 2138276-56-7) and Its Emerging Applications in Chemical Biology

The compound 2H-Thiopyran-2-ethanol, tetrahydro-β,β-dimethyl-, 1,1-dioxide, identified by the CAS number 2138276-56-7, represents a fascinating molecule with significant potential in the field of chemical biology. This tetrahydro-thiopyran derivative features a unique structural framework characterized by a sulfur-containing heterocycle, which is further functionalized by the presence of two ethyl groups and a dioxide moiety. Such structural motifs are increasingly recognized for their ability to modulate biological pathways, making this compound a subject of considerable interest in both academic research and pharmaceutical development.

The tetrahydro-thiopyran core is a privileged scaffold in medicinal chemistry due to its ability to engage with biological targets in multiple ways. The incorporation of the dioxide functional group introduces rigidity into the molecule while simultaneously providing opportunities for hydrogen bonding interactions. These features collectively contribute to the compound's potential as a building block for drug discovery initiatives targeting neurological and inflammatory disorders. Recent studies have highlighted the role of thiopyran derivatives in modulating enzyme activity and receptor binding, particularly in contexts involving G-protein coupled receptors (GPCRs) and ion channels.

One of the most compelling aspects of CAS No. 2138276-56-7 is its versatility as a synthetic intermediate. The presence of both hydroxyl and dioxide functionalities allows for diverse chemical modifications, enabling researchers to explore a wide range of pharmacophores. For instance, recent advances in biocatalysis have demonstrated that this compound can serve as a precursor for enantioselective synthesis of chiral thiopyran derivatives, which are crucial for developing next-generation therapeutics with improved selectivity and reduced side effects.

In the realm of drug discovery, the tetrahydro-β,β-dimethyl substitution pattern is particularly noteworthy. This modification enhances metabolic stability while maintaining solubility, key factors for oral bioavailability. Furthermore, computational modeling studies suggest that this compound can adopt multiple conformations that may facilitate binding to biological targets with high affinity. Such conformational flexibility is often exploited in drug design to optimize interactions with proteins or nucleic acids.

Emerging research indicates that derivatives of 2H-Thiopyran-2-ethanol, tetrahydro-β,β-dimethyl-, 1,1-dioxide may exhibit anti-inflammatory properties. The sulfur heterocycle has been shown to interact with redox-sensitive signaling pathways, potentially leading to novel therapeutic strategies for chronic inflammatory conditions. Preclinical studies have begun to explore its efficacy in models of neuroinflammation, where modulation of microglial activation could provide significant benefits.

The integration of this compound into larger molecular frameworks has also sparked innovation in material science applications. Researchers are investigating its potential as a component in supramolecular assemblies or as a ligand for metal complexes with catalytic properties. The dioxide group's ability to participate in coordination chemistry opens up avenues for designing novel materials with tailored electronic or optical characteristics.

From an industrial perspective, the synthesis of CAS No 2138276-56-7 presents both challenges and opportunities. While existing synthetic routes have been optimized for laboratory-scale production, scaling up while maintaining purity remains a key consideration. Advances in flow chemistry have shown promise in streamlining multi-step syntheses involving thiopyran derivatives, potentially reducing costs and improving sustainability.

The future direction of research on this compound is likely to be shaped by interdisciplinary collaborations between chemists and biologists. By leveraging cutting-edge techniques such as structure-based drug design and high-throughput screening, scientists aim to uncover new therapeutic applications and refine existing ones. The growing emphasis on precision medicine further underscores the importance of developing well-characterized molecular tools like tetrahydro-β,β-dimethyl-tetrahydro-thiopyran dioxide.